Cas no 1119249-30-7 (Tos-PEG2-O-Propargyl)

Tos-PEG2-O-Propargyl is a versatile heterobifunctional linker featuring a tosyl (Tos) group and a propargyl moiety, connected by a short polyethylene glycol (PEG2) spacer. The tosyl group serves as a reactive handle for nucleophilic substitution, enabling conjugation with amines or thiols, while the propargyl group allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry. The PEG2 spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This compound is particularly useful in peptide synthesis, polymer chemistry, and bioconjugation applications, offering controlled reactivity and compatibility with aqueous and organic environments. Its dual functionality makes it a valuable tool for constructing complex molecular architectures.
Tos-PEG2-O-Propargyl structure
Tos-PEG2-O-Propargyl structure
Product Name:Tos-PEG2-O-Propargyl
CAS No:1119249-30-7
MF:C14H18O5S
MW:298.354723453522
MDL:MFCD20134051
CID:3044115
PubChem ID:25199393
Update Time:2025-05-23

Tos-PEG2-O-Propargyl Chemical and Physical Properties

Names and Identifiers

    • Propargyl-PEG3-Tos
    • Tos-PEG2-O-Propargyl
    • 2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethyl 4-methylbenzenesulfonate
    • 2-(2-(prop-2-ynyloxy)ethoxy)ethyl 4-methylbenzenesulfonate
    • XOLBARIQCXNLPS-UHFFFAOYSA-
    • TQR1084
    • C70230
    • 2-(2-prop-2-ynoxyethoxy)ethyl 4-methylbenzenesulfonate
    • p-Toluenesulfonic acid 2-[2-(propargyloxy)ethoxy]ethyl ester
    • 2-(2-(Prop-2-yn-1-yloxy)ethoxy)ethyl4-methylbenzenesulfonate
    • BS-52698
    • AKOS040742759
    • 1119249-30-7
    • MFCD20134051
    • HY-130162
    • XOLBARIQCXNLPS-UHFFFAOYSA-N
    • DA-68275
    • 2-[2-(prop-2-yn-1-yloxy)ethoxy]ethyl 4-methylbenzene-1-sulfonate
    • BP-23277
    • InChI=1/C14H18O5S/c1-3-8-17-9-10-18-11-12-19-20(15,16)14-6-4-13(2)5-7-14/h1,4-7H,8-12H2,2H3
    • CS-0105299
    • SCHEMBL236163
    • EN300-12625869
    • R01-0137
    • MDL: MFCD20134051
    • Inchi: 1S/C14H18O5S/c1-3-8-17-9-10-18-11-12-19-20(15,16)14-6-4-13(2)5-7-14/h1,4-7H,8-12H2,2H3
    • InChI Key: XOLBARIQCXNLPS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCC#C

Computed Properties

  • Exact Mass: 298.08749484g/mol
  • Monoisotopic Mass: 298.08749484g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 9
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 70.2

Tos-PEG2-O-Propargyl Pricemore >>

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Additional information on Tos-PEG2-O-Propargyl

Tos-PEG2-O-Propargyl: A Comprehensive Overview

Tos-PEG2-O-Propargyl, also known by its CAS number 1119249-30-7, is a unique compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in various applications due to its biocompatibility and water-solubility. The addition of the tosyl (tos) group and the propargyl moiety introduces new functional groups, enhancing its versatility and potential for use in advanced materials and biomedical applications.

The structure of Tos-PEG2-O-Propargyl consists of a PEG backbone with a tosyl group attached at one end and a propargyl group at the other. This dual functionality makes it an ideal candidate for click chemistry reactions, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC). The tosyl group serves as a leaving group, enabling easy substitution reactions, while the propargyl group provides a site for alkyne-based conjugation. These features make Tos-PEG2-O-Propargyl a valuable building block in the synthesis of complex molecules and materials.

Recent studies have highlighted the potential of Tos-PEG2-O-Propargyl in drug delivery systems. Researchers have utilized its PEG backbone to create stealthy nanoparticles that evade the immune system, improving drug targeting efficiency. The propargyl group has been used to attach therapeutic agents or imaging molecules, enabling multifunctional drug delivery systems. For instance, a 2023 study published in Nano Letters demonstrated how Tos-PEG2-O-Propargyl-based nanoparticles could deliver anticancer drugs to tumor sites with high precision, reducing systemic toxicity.

In the field of materials science, Tos-PEG2-O-Propargyl has been employed as a crosslinking agent in hydrogel formation. Its ability to undergo click chemistry reactions allows for the creation of highly crosslinked hydrogels with tunable mechanical properties. These hydrogels have applications in tissue engineering, where they can serve as scaffolds for cell growth. A 2023 paper in Advanced Materials reported that hydrogels synthesized using Tos-PEG2-O-Propargyl exhibited excellent biocompatibility and mechanical resilience, making them suitable for cartilage repair applications.

The versatility of Tos-PEG2-O-Propargyl extends to its use in bioconjugation chemistry. Its propargyl group can be readily functionalized with various biomolecules such as proteins, peptides, and nucleic acids through click chemistry. This capability has been exploited in the development of biosensors and diagnostic tools. For example, a 2023 study in Bioconjugate Chemistry utilized Tos-PEG2-O-Propargyl to create highly sensitive sensors for detecting disease biomarkers in blood samples.

In conclusion, Tos-PEG2-O-propargyl, with its CAS number 1119249-307, is a versatile compound that has found applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in drug delivery, materials science, and bioconjugation chemistry. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing both scientific research and industrial applications.

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